Metallomics approach for the identification of the iron transportprotein transferrin in the blood of harbour seals (Phoca vitulina)†
Metallomics Pub Date: 2010-08-17 DOI: 10.1039/C0MT00009D
Abstract
The health status of marine mammals such as harbour seals (Phoca vitulina) represents an indirect but powerful way for the assessment of environmental changes. The present work illustrates the first investigation and characterisation of

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